Cas no 4484-53-1 (3-(furan-2-yl)-2-phenylprop-2-enoic acid)

• Product Name: 3-(furan-2-yl)-2-phenylprop-2-enoic acid
• CAS No: 4484-53-1
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 929674
• PubChem ID: 1550748
• Update Time: 2025-04-19

3-(furan-2-yl)-2-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-2-phenylprop-2-enoic acid
• (2E)-3-(2-Furyl)-2-phenylacrylic acid
• (2E)-3-(2-furyl)-2-phenylacrylic acid(SALTDATA: FREE)
• (E)-2-phenyl-3-(2'-furyl)-propenoic acid
• (E)-3-furanyl-2-phenyl-2-propenoic acid
• 3-(2-furyl)-2-phenylacrylic acid
• ALINDA 103257
• CHEMBRDG-BB 6442011
• E-2-phenyl-3(2'furyl)propenoic acid
• OTAVA-BB 1037467
• SR-01000234700
• CHEMBL1412947
• NSC-35693
• (E)-3-(Furan-2-yl)-2-phenylacrylic acid
• 42307-39-1
• 3-(Furan-2-yl)-2-phenylacrylic acid
• MLS000676564
• 4484-53-1
• LS-10393
• AKOS BC-0221
• AKOS003204660
• CS-0205721
• (2E)-3-(furan-2-yl)-2-phenylprop-2-enoic acid
• SR-01000234700-1
• (E)-3-(furan-2-yl)-2-phenylprop-2-enoic acid
• MFCD03135493
• SMR000298442
• NSC35693

• Inchi： 1S/C13H10O3/c14-13(15)12(9-11-7-4-8-16-11)10-5-2-1-3-6-10/h1-9H,(H,14,15)/b12-9+
• InChI Key： NXFJMNHCFFZDTM-FMIVXFBMSA-N
• SMILES： O1C=CC=C1/C=C(/C(=O)O)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.06300
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 2.90480